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Compound Name: 2-Fluoro-5-nitropyridine

Cat. No.: B1295090 Get Quote

An In-depth Technical Guide to 2-Fluoro-5-nitropyridine

Introduction
2-Fluoro-5-nitropyridine, identified by its CAS number 456-24-6, is a significant heterocyclic

organic compound widely utilized as a key intermediate in the pharmaceutical, agrochemical,

and specialty chemical industries.[1] Its unique molecular structure, featuring both a fluorine

atom and a nitro group on a pyridine ring, imparts distinctive reactivity that makes it a valuable

building block in complex organic synthesis.[1] This guide provides a comprehensive overview

of its molecular structure, physicochemical properties, experimental protocols, and safety

information, tailored for researchers and professionals in drug development and chemical

synthesis.

Molecular Structure and Identification
The structure of 2-Fluoro-5-nitropyridine consists of a pyridine ring substituted with a fluorine

atom at position 2 and a nitro group (NO₂) at position 5. The fluorine atom enhances the

molecule's stability and influences its electronic properties, while the nitro group increases its

electrophilic nature, making the compound a versatile reagent for various chemical

transformations.[1]
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Identifier Value

IUPAC Name 2-fluoro-5-nitropyridine[2][3]

CAS Number 456-24-6[1][2][3][4][5][6]

Molecular Formula C₅H₃FN₂O₂[1][2][3][4][6]

Synonyms
5-nitro-2-fluoropyridine, 6-Fluoro-3-

nitropyridine[1][2][4]

InChI Key XOZAJNLUAODXSP-UHFFFAOYSA-N[2][3]

| SMILES | C1=CC(=NC=C1--INVALID-LINK--[O-])F[2] |

Physicochemical Properties
2-Fluoro-5-nitropyridine is typically a colorless to light yellow liquid or a white powder, with a

purity often exceeding 98-99%.[1][4][7] Its properties make it suitable for a variety of reaction

conditions, though it is noted to be moisture-sensitive.[2][5]

Table 2: Physicochemical Data

Property Value Citation(s)

Molecular Weight 142.09 g/mol [3][4][5][6]

Appearance
Colorless to light yellow liquid

or white powder
[1][5][7][8][9]

Melting Point 17°C to 21°C [2][5][9]

Boiling Point 86°C to 87°C at 7 mmHg [2][6]

Density ~1.41 - 1.439 g/cm³ [1][2][7][9]

Refractive Index ~1.525 - 1.538 [1][2][7][9]

Solubility Slightly soluble in water [2][6][9]

Flash Point ~97.5°C - 103.8°C [1][9]
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| Vapor Pressure | 0.0686 mmHg at 25°C |[9] |

Reactivity and Applications
The primary utility of 2-Fluoro-5-nitropyridine stems from its role as a versatile

pharmaceutical intermediate.[1][6] The electron-withdrawing nitro group activates the pyridine

ring for nucleophilic aromatic substitution, where the fluorine atom at the C-2 position acts as

an excellent leaving group. This reactivity allows for the introduction of various functional

groups, which is a critical step in the synthesis of many active pharmaceutical ingredients

(APIs).[10]

Beyond pharmaceuticals, it also serves as an intermediate in the production of agrochemicals

and other specialty chemicals.[1]

2-Fluoro-5-nitropyridine
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General Reaction Pathway for 2-Fluoro-5-nitropyridine

Experimental Protocols
Synthesis of 2-Fluoro-5-nitropyridine
A common laboratory-scale synthesis involves the halogen exchange reaction of 2-chloro-5-

nitropyridine with a fluoride salt.[6][11]
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Protocol:

Reaction Setup: A mixture of 5-nitro-2-chloropyridine (1.0 eq) and anhydrous potassium

fluoride (3.0 eq) is prepared in a solvent system of sulfolane and benzene.[6][11]

Initial Stirring: The mixture is stirred at room temperature for approximately 20 minutes.[6]

[11]

Solvent Removal: Benzene is removed from the reaction mixture by distillation.[6][11]

Heating: The resulting mixture is heated to 150°C and maintained for 12 hours.[6]

Workup: After cooling to room temperature, water is added. The desired product is then

separated from the aqueous solution via steam distillation.[6]

Extraction and Isolation: The distillate is extracted with diethyl ether. The combined organic

layers are dried over sodium sulfate (Na₂SO₄), and the solvent is removed by concentration

to yield 2-Fluoro-5-nitropyridine as a water-white oil.[6]

An alternative synthetic route involves the nitration of 5-fluoro-2-amino-pyridine using

concentrated sulfuric acid and hydrogen peroxide at low temperatures.[12]
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1. Mix 5-nitro-2-chloropyridine
and Potassium Fluoride (KF)

2. Add Sulfolane & Benzene
and stir at Room Temp

3. Remove Benzene
via Distillation

4. Heat mixture to 150°C
for 12 hours
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6. Isolate via
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with Diethyl Ether

8. Dry organic layers and
concentrate to yield product
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Workflow for Synthesis from 2-chloro-5-nitropyridine
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Analytical Characterization
The identity and purity of 2-Fluoro-5-nitropyridine are typically confirmed using standard

analytical techniques. Commercial suppliers often provide documentation including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR and ¹⁹F NMR data are

available for structural confirmation.[3][13]

High-Performance Liquid Chromatography (HPLC)

Liquid Chromatography-Mass Spectrometry (LC-MS)[4]

Safety and Handling
2-Fluoro-5-nitropyridine is classified as a hazardous chemical and requires careful handling.

[5]

Hazards: It is harmful if swallowed and causes skin and serious eye irritation.[2][5][9] It may

also cause respiratory irritation.[2][5]

Precautions for Safe Handling: Handle in a well-ventilated place.[9] Wear appropriate

personal protective equipment (PPE), including protective gloves, clothing, and eye/face

protection.[5][9] Avoid contact with skin and eyes and prevent the formation of dust and

aerosols.[9][14]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[2][5][9] The compound is moisture-sensitive and should be stored under an inert gas.

[2][5] Keep away from incompatible materials such as strong oxidizing agents.[2][5]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek

medical attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists, get

medical advice.[5]
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Inhalation: Move the victim to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[5]

Ingestion: If swallowed, rinse the mouth and call a poison center or doctor if you feel

unwell.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295090#molecular-structure-and-weight-of-2-fluoro-
5-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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